Cas no 887360-86-3 (1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid)

• Product Name: 1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid
• CAS No: 887360-86-3
• MF: C₁₃H₇F₃N₂O₂S
• MW: 312.267091989517
• MDL: MFCD07390340
• CID: 3056420
• PubChem ID: 7144596
• Update Time: 2025-04-21

1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid
• 1-phenyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylic acid
• CS-0240935
• 887360-86-3
• MKB36086
• BBL030788
• VS-10041
• AKOS000313438
• 1-phenyl-3-(trifluoromethyl)thieno[2,3-c]pyrazole-5-carboxylic acid
• 1-phenyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylicacid
• 103-685-5
• STK350734
• IBFRNWNJNFZWRH-UHFFFAOYSA-N
• 1-phenyl-3-(trifluoromethyl)-1H-thieno(2,3-c)pyrazole-5-carboxylic acid
• C13H7F3N2O2S
• EN300-230639

• MDL： MFCD07390340
• Inchi： 1S/C13H7F3N2O2S/c14-13(15,16)10-8-6-9(12(19)20)21-11(8)18(17-10)7-4-2-1-3-5-7/h1-6H,(H,19,20)
• InChI Key： IBFRNWNJNFZWRH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C(C(F)(F)F)=NN(C3C=CC=CC=3)C1=2

Computed Properties

• Exact Mass: 312.01803313Da
• Monoisotopic Mass: 312.01803313Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles